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Compound of Interest

Compound Name: Locustatachykinin I (TFA)

Cat. No.: B15142855 Get Quote

Technical Support Center: Locustatachykinin I
This technical support center provides researchers, scientists, and drug development

professionals with best practices, troubleshooting guides, and frequently asked questions for

handling and dissolving Locustatachykinin I peptide.

Frequently Asked Questions (FAQs)
Q1: What is Locustatachykinin I?

Locustatachykinin I is an insect tachykinin-related peptide originally isolated from the locust,

Locusta migratoria.[1][2][3] It is a neuropeptide involved in various physiological processes in

insects, including muscle contraction.[1][3]

Q2: What are the physical and chemical properties of Locustatachykinin I?

Locustatachykinin I is a synthetic, solid peptide with a molecular weight of 938 Da and a purity

of greater than 95%. Its molecular formula is C₄₃H₆₃N₁₃O₁₁.

Q3: What is the recommended solvent for dissolving Locustatachykinin I?

Locustatachykinin I is soluble in water. For biological experiments, it is recommended to use

sterile, distilled water or a buffer compatible with your assay.

Q4: How should I store Locustatachykinin I?
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Lyophilized Locustatachykinin I should be stored under desiccating conditions at -20°C for

long-term storage, where it can be stable for up to 12 months. Reconstituted peptide solutions

are less stable and should be used immediately or aliquoted and stored at -20°C or lower to

avoid repeated freeze-thaw cycles.

Q5: What is the general signaling mechanism of Locustatachykinin I?

Locustatachykinin I acts through G-protein coupled receptors (GPCRs).[4] In insects, tachykinin

receptors are known to couple to Gαq and Gαs proteins, leading to an increase in intracellular

calcium (Ca²⁺) and cyclic AMP (cAMP) levels, respectively.[4][5][6][7] This signaling cascade

ultimately modulates neuronal activity and muscle contraction.[1]

Quantitative Data Summary
While specific quantitative solubility limits and stability data for Locustatachykinin I are not

readily available in the literature, the following tables provide a summary of its known properties

and general guidelines for handling peptides. Researchers are encouraged to determine

precise solubility and stability for their specific experimental conditions.

Property Value Reference

Molecular Weight 938 Da

Molecular Formula C₄₃H₆₃N₁₃O₁₁

Purity >95%

Form Solid

Solubility Soluble in water

Storage Condition Recommendation

Lyophilized Peptide
Store at -20°C under desiccating conditions for

up to 12 months.

Reconstituted Peptide
Aliquot and store at -20°C or -80°C. Avoid

repeated freeze-thaw cycles. Use promptly.
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Experimental Protocols
Protocol 1: Reconstitution of Lyophilized
Locustatachykinin I

Equilibrate: Before opening, allow the vial of lyophilized Locustatachykinin I to warm to room

temperature to prevent condensation.

Solvent Addition: Add the desired volume of sterile, distilled water or a suitable buffer (e.g.,

PBS) to the vial. The choice of solvent should be compatible with the downstream

application.

Dissolution: Gently swirl or vortex the vial to dissolve the peptide. Avoid vigorous shaking,

which can cause aggregation. If the peptide does not dissolve readily, sonication in a water

bath for short periods may help.

Verification: Ensure the solution is clear and free of particulates before use.

Storage: For immediate use, keep the solution on ice. For longer-term storage, aliquot the

solution into smaller volumes and store at -20°C or -80°C.

Protocol 2: General Bioassay for Myotropic Activity
This protocol describes a general method to assess the myotropic (muscle-contracting) activity

of Locustatachykinin I on an isolated insect tissue, such as the hindgut.

Tissue Dissection: Dissect the target tissue (e.g., hindgut) from the insect in a physiological

saline solution.

Tissue Mounting: Mount the tissue in an organ bath containing physiological saline and

aerate the solution.

Transducer Connection: Attach one end of the tissue to a force transducer to record muscle

contractions.

Equilibration: Allow the tissue to equilibrate in the organ bath for at least 30 minutes, or until

a stable baseline is achieved.
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Peptide Application: Prepare a stock solution of Locustatachykinin I in physiological saline.

Add the peptide to the organ bath in a cumulative or non-cumulative manner to obtain a

dose-response curve.

Data Recording: Record the muscle contractions at baseline and after the addition of the

peptide.

Analysis: Analyze the change in contraction amplitude or frequency in response to different

concentrations of Locustatachykinin I.
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Issue Possible Cause Suggested Solution

Peptide will not dissolve

The peptide has low solubility

in the chosen solvent or has

aggregated.

Try gentle warming or brief

sonication. If using water, try a

different solvent like a small

amount of DMSO followed by

dilution with your aqueous

buffer (ensure DMSO is

compatible with your assay).

For aggregated peptides, try

dissolving in a small amount of

a denaturing agent if

compatible with your

experiment.

Loss of biological activity

Peptide degradation due to

improper storage, handling, or

multiple freeze-thaw cycles.

Oxidation of sensitive amino

acids.

Always store lyophilized

peptide at -20°C and

reconstituted aliquots at -20°C

or -80°C. Avoid repeated

freeze-thaw cycles by

preparing single-use aliquots.

Use fresh solutions for critical

experiments.

Inconsistent experimental

results

Inaccurate peptide

concentration due to

incomplete dissolution or

adsorption to surfaces.

Pipetting errors.

Ensure the peptide is fully

dissolved before use. Use low-

retention pipette tips and

tubes. Prepare fresh dilutions

from a stock solution for each

experiment to ensure

consistency.

Precipitation of peptide in

solution

The peptide concentration is

above its solubility limit in the

current buffer. pH of the

solution is at the peptide's

isoelectric point.

Dilute the peptide solution to a

lower concentration. Adjust the

pH of the buffer away from the

peptide's isoelectric point.
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Visualizations
Locustatachykinin I Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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